molecular formula C15H12Br2O B8615567 1-(Benzyloxy)-3-(2,2-dibromoethenyl)benzene CAS No. 128133-58-4

1-(Benzyloxy)-3-(2,2-dibromoethenyl)benzene

Cat. No.: B8615567
CAS No.: 128133-58-4
M. Wt: 368.06 g/mol
InChI Key: LTDZXOGJHNQECG-UHFFFAOYSA-N
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Description

1-(Benzyloxy)-3-(2,2-dibromoethenyl)benzene is a useful research compound. Its molecular formula is C15H12Br2O and its molecular weight is 368.06 g/mol. The purity is usually 95%.
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Properties

CAS No.

128133-58-4

Molecular Formula

C15H12Br2O

Molecular Weight

368.06 g/mol

IUPAC Name

1-(2,2-dibromoethenyl)-3-phenylmethoxybenzene

InChI

InChI=1S/C15H12Br2O/c16-15(17)10-13-7-4-8-14(9-13)18-11-12-5-2-1-3-6-12/h1-10H,11H2

InChI Key

LTDZXOGJHNQECG-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)COC2=CC=CC(=C2)C=C(Br)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of triphenylphosphine (119.6 g) in methylene chloride (420 mL) at 0° C. was added a solution of carbon tetrabromide (75.72 g) in methylene chloride (90 mL). After completion of the addition, the mixture was stirred for 10 min. Then a solution of 3-(benzyloxy)benzaldehyde (J.A.C.S., 99, 2571 (1977)) (40 g) in methylene chloride (150 ml) was added. The mixture was stirred for 16 hrs at -5° C. After warming to room temperature, the organic layer was washed with saturated sodium bicarbonate (2×150 ml) and brine (1×150 ml), then dried over magnesium sulfate, filtered and the mixture was concentrated. Ether (300 ml) was added, causing the formation of a precipitate which was filtered. The filtrate was concentrated and the process repeated 2 times. Finally, the filtrate was concentrated and chromatographed using 10% ethyl acetate in hexane, affording the title compound as a solid.
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119.6 g
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75.72 g
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420 mL
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90 mL
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40 g
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150 mL
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